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Compound of Interest

Compound Name:
Cyclohexanamine 2-

(phosphonooxy)acrylate

CAS No.: 10526-80-4

Cat. No.: B083823

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexanamine 2-(phosphonooxy)acrylate, more commonly known as

phosphoenolpyruvic acid cyclohexylammonium salt (PEP-CHA), is a stable salt form of the vital

metabolic intermediate, phosphoenolpyruvate (PEP). As a key player in central carbon

metabolism, PEP stands at the crossroads of glycolysis and gluconeogenesis.[1] Its high-

energy phosphate bond makes it a critical molecule in cellular bioenergetics.[1] This document

provides a comprehensive overview of the structure, properties, synthesis, and biological

significance of Cyclohexanamine 2-(phosphonooxy)acrylate, tailored for professionals in

biochemical research and drug development.

Chemical Structure and Properties
Cyclohexanamine 2-(phosphonooxy)acrylate is an organic salt with the chemical formula

C₉H₁₈NO₆P. It is formed by the ionic association of 2-(phosphonooxy)acrylic acid

(phosphoenolpyruvic acid) and cyclohexanamine.
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Structural Diagram
The structure of Cyclohexanamine 2-(phosphonooxy)acrylate involves the protonated

cyclohexylammonium cation and the deprotonated phosphoenolpyruvate anion.
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Caption: Ionic structure of Cyclohexanamine 2-(phosphonooxy)acrylate.

Physicochemical Properties
A summary of the key physicochemical properties of Cyclohexanamine 2-
(phosphonooxy)acrylate is presented in Table 1.
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Property Value Reference

CAS Number 10526-80-4 [2]

Molecular Formula C₉H₁₈NO₆P [2]

Molecular Weight 267.22 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 140°C [2]

Solubility

Water: 100 mg/mL, clear to

slightly hazy, colorless to

faintly yellow

[4]

DMSO (Slightly), Methanol

(Slightly)
[2]

Storage Temperature -20°C [2][3][5]

Stability Hygroscopic [2]

Spectroscopic Data (for Phosphoenolpyruvic Acid)
While specific spectra for the cyclohexylammonium salt are not readily available, data for the

parent acid, phosphoenolpyruvic acid, are informative.

Spectrum Type Solvent
Chemical Shifts
(ppm)

Reference

¹H NMR D₂O, pH 7.4 5.35, 5.17

¹³C NMR D₂O, pH 7.4
152.51, 152.43,

102.89, 102.85

Biological Significance and Applications
The biological relevance of Cyclohexanamine 2-(phosphonooxy)acrylate stems entirely from

the role of the phosphoenolpyruvate (PEP) anion.
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Role in Glycolysis and Gluconeogenesis
PEP is a central intermediate in the metabolic pathways of glycolysis and gluconeogenesis.

In Glycolysis: PEP is formed from 2-phosphoglycerate by the enzyme enolase. It then serves

as the substrate for pyruvate kinase, which catalyzes the transfer of its high-energy

phosphate group to ADP, forming ATP and pyruvate. This is a key energy-yielding step of

glycolysis.[1]

In Gluconeogenesis: During the synthesis of glucose from non-carbohydrate precursors,

PEP is formed from oxaloacetate in a reaction catalyzed by phosphoenolpyruvate

carboxykinase (PEPCK). This is a rate-limiting step in gluconeogenesis.[1]
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Synthesis of PEP-CHA

Pyruvic Acid 3-Bromopyruvic AcidBromination Dialkyl Phosphoenolpyruvate

Phosphorylation
(Perkow Reaction) Phosphoenolpyruvic AcidHydrolysis Cyclohexanamine

2-(phosphonooxy)acrylate

Salt Formation with
Cyclohexanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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